Cas no 1261516-63-5 (4-Bromo-3-iodobenzamide)
4-Bromo-3-iodobenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-iodobenzamide
- FCH1369949
- OR62062
-
- Inchi: 1S/C7H5BrINO/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,(H2,10,11)
- InChI Key: ZESPBTMXHMNPTM-UHFFFAOYSA-N
- SMILES: IC1=C(C=CC(C(N)=O)=C1)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- Topological Polar Surface Area: 43.1
4-Bromo-3-iodobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 050136-250mg |
4-Bromo-3-iodobenzamide |
1261516-63-5 | 250mg |
£90.00 | 2022-03-01 | ||
| Fluorochem | 050136-1g |
4-Bromo-3-iodobenzamide |
1261516-63-5 | 1g |
£188.00 | 2022-03-01 | ||
| Alichem | A015001865-250mg |
4-Bromo-3-iodobenzamide |
1261516-63-5 | 97% | 250mg |
$475.20 | 2023-09-03 | |
| Alichem | A015001865-500mg |
4-Bromo-3-iodobenzamide |
1261516-63-5 | 97% | 500mg |
$782.40 | 2023-09-03 | |
| Alichem | A015001865-1g |
4-Bromo-3-iodobenzamide |
1261516-63-5 | 97% | 1g |
$1519.80 | 2023-09-03 | |
| 1PlusChem | 1P01FG05-250mg |
4-Bromo-3-iodobenzamide |
1261516-63-5 | 250mg |
$125.00 | 2024-07-09 | ||
| 1PlusChem | 1P01FG05-1g |
4-Bromo-3-iodobenzamide |
1261516-63-5 | 1g |
$236.00 | 2024-07-09 | ||
| A2B Chem LLC | AX99397-250mg |
4-Bromo-3-iodobenzamide |
1261516-63-5 | 250mg |
$95.00 | 2024-04-20 | ||
| A2B Chem LLC | AX99397-1g |
4-Bromo-3-iodobenzamide |
1261516-63-5 | 1g |
$200.00 | 2024-04-20 | ||
| Crysdot LLC | CD12167022-5g |
4-Bromo-3-iodobenzamide |
1261516-63-5 | 95+% | 5g |
$564 | 2024-07-23 |
4-Bromo-3-iodobenzamide Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
Additional information on 4-Bromo-3-iodobenzamide
4-Bromo-3-iodobenzamide (CAS No. 1261516-63-5): A Versatile Building Block in Organic Synthesis
4-Bromo-3-iodobenzamide (CAS No. 1261516-63-5) is a highly valuable halogenated benzamide derivative widely used in pharmaceutical research, material science, and organic synthesis. This compound features both bromo and iodo substituents on its benzene ring, making it an excellent cross-coupling reagent for Suzuki, Sonogashira, and other palladium-catalyzed reactions. Its unique structure has drawn significant attention from researchers exploring drug discovery and functional materials.
The molecular formula of 4-Bromo-3-iodobenzamide is C7H5BrINO, with a molecular weight of 325.93 g/mol. Its dual halogen functionality allows for selective modifications, enabling the synthesis of complex molecules. Recent studies highlight its role in developing kinase inhibitors and anticancer agents, aligning with the growing demand for targeted therapies in precision medicine. Researchers also utilize this compound in fluorescent probes and OLED materials, addressing trends in optoelectronic applications.
In the context of green chemistry, 4-Bromo-3-iodobenzamide is often employed in atom-efficient reactions, minimizing waste generation. Its stability under various conditions makes it a preferred intermediate for high-throughput screening and combinatorial chemistry. The compound’s compatibility with microwave-assisted synthesis further enhances its appeal in modern labs seeking faster reaction times and higher yields.
Market trends indicate rising interest in custom synthesis of 4-Bromo-3-iodobenzamide derivatives, driven by pharmaceutical and agrochemical industries. Analytical techniques like HPLC and NMR ensure high purity (>98%), meeting stringent regulatory standards. As AI-driven drug design gains traction, this compound’s role in fragment-based drug discovery is increasingly prominent, answering common search queries about scaffold optimization and lead compound development.
Storage recommendations for 4-Bromo-3-iodobenzamide include protection from light and moisture at 2–8°C. Its solubility in DMSO and DMF facilitates experimental workflows, while safety data sheets emphasize standard lab precautions. With patents citing its use in bioconjugation and proteomics, this compound remains at the forefront of interdisciplinary research, bridging gaps between chemistry, biology, and materials science.
1261516-63-5 (4-Bromo-3-iodobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)